Cas no 2137594-74-0 (1-(but-3-en-1-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(but-3-en-1-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2137594-74-0
• MF: C₁₁H₁₃N₅O₂
• MW: 247.253221273422
• CID: 6254370
• PubChem ID: 165831189
• Update Time: 2025-05-24

1-(but-3-en-1-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-en-1-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 2137594-74-0
• EN300-1128433

• Inchi： 1S/C11H13N5O2/c1-3-4-7-16-10(8-5-6-12-15(8)2)9(11(17)18)13-14-16/h3,5-6H,1,4,7H2,2H3,(H,17,18)
• InChI Key： FHRBAAPOPWEAER-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2=CC=NN2C)N(CCC=C)N=N1)=O

Computed Properties

• Exact Mass: 247.10692467g/mol
• Monoisotopic Mass: 247.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85.8Ų

Additional information on 1-(but-3-en-1-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Analysis of 1-(but-3-en-1-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137594-74-0)

The compound 1-(but-3-en-1-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137594-74-0) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a 1,2,3-triazole core with a pyrazole moiety and a carboxylic acid functional group, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for triazole-based compounds like 1-(but-3-en-1-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid has surged, driven by their role in developing antimicrobial agents, anticancer drugs, and anti-inflammatory therapies. The compound's click chemistry compatibility further enhances its utility in bioconjugation and drug delivery systems, aligning with the growing trend of precision medicine. Its CAS No. 2137594-74-0 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the 1,2,3-triazole ring in this compound is typically constructed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. The presence of the but-3-en-1-yl side chain offers additional reactivity for further modifications, such as polymerization or cross-coupling reactions. Meanwhile, the 1-methyl-1H-pyrazol-5-yl group contributes to the molecule's lipophilicity and binding affinity, critical for drug-likeness optimization.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Scientists are exploring solvent-free synthesis and catalytic efficiency improvements to reduce the ecological footprint of producing 1-(but-3-en-1-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid. Such efforts resonate with the broader push for sustainable chemistry in industrial and academic settings.

In conclusion, 1-(but-3-en-1-yl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137594-74-0) exemplifies the intersection of medicinal chemistry, materials science, and sustainability. Its multifaceted applications and synthetic adaptability position it as a valuable asset in addressing contemporary challenges in healthcare and technology.